H-Glu(otbu)-NH2 hcl

• IUPAC Name: tert-butyl (4S)-4,5-diamino-5-oxopentanoate;hydrochloride
• InChI: InChI=1S/C9H18N2O3.ClH/c1-9(2,3)14-7(12)5-4-6(10)8(11)13;/h6H,4-5,10H2,1-3H3,(H2,11,13);1H/t6-;/m0./s1
• InChI Key: NWLREMKEFHDCSV-RGMNGODLSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CCC(C(=O)N)N.Cl
• Isomeric SMILES: CC(C)(C)OC(=O)CC[C@@H](C(=O)N)N.Cl
• Molecular Formula: C9H19ClN2O3
• DSSTOX Substance ID: DTXSID30704827
• Molecular Weight: 238.71 g/mol
• CAS RN: 108607-02-9

Description

H-Glu(otbu)-NH2 hcl, also known as N-Glycine (2-aminoacetic acid) hydrochloride, is an amino acid derivative commonly used in scientific research. It is a versatile compound that is often used as a building block in organic synthesis, as well as in biochemical and physiological studies.

Mechanism of Action

Target of Action

H-Glu(OtBu)-NH2 HCl is primarily used as a linker in the synthesis of antibody-drug conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs) . The primary targets of this compound are the antibodies in ADCs and the E3 ubiquitin ligase in PROTACs .

Mode of Action

In the context of ADCs, this compound acts as a non-cleavable linker that attaches the antibody to the cytotoxic drug . For PROTACs, it serves as an alkyl chain-based linker connecting the ligand for the E3 ubiquitin ligase and the target protein .

Biochemical Pathways

The biochemical pathways involved in the action of this compound are primarily related to the function of ADCs and PROTACs. ADCs deliver cytotoxic drugs directly to cancer cells, thereby minimizing damage to healthy cells . PROTACs, on the other hand, exploit the intracellular ubiquitin-proteasome system to selectively degrade target proteins .

Advantages and Limitations for Lab Experiments

H-Glu(otbu)-NH2 hcl has many advantages for laboratory experiments. It is a versatile compound that can be used in a wide range of experiments. It is also relatively inexpensive and easy to obtain. However, there are some limitations to using this compound in laboratory experiments. It is a strong acid, and can be corrosive to some materials. Additionally, it is not soluble in some solvents, and can be difficult to work with in some experiments.

Future Directions

H-Glu(otbu)-NH2 hcl has a wide range of potential applications in scientific research. It can be used in the development of new drugs, as well as in the development of new materials. Additionally, it can be used to study the biochemical and physiological effects of various compounds. It can also be used in the study of enzyme activity and gene expression. Finally, it can be used to study the effects of various environmental factors on the organism.

Synthesis Methods

H-Glu(otbu)-NH2 hcl is synthesized by the chemical reaction of this compound with hydrochloric acid. The reaction is catalyzed by a strong acid, such as sulfuric acid or hydrochloric acid. The reaction is carried out at a temperature of around 70-80°C for several hours. The product is a white crystalline solid that is soluble in water and ethanol.

Scientific Research Applications

H-Glu(otbu)-NH2 hcl is widely used in scientific research for its versatile properties. It is a common building block for organic synthesis and is used in the synthesis of various compounds. It is also used in biochemical and physiological studies as a model molecule for studying the action of enzymes and other biological processes. It is also used in drug design and development, as well as in the development of new materials.